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For Researchers, Scientists, and Drug Development Professionals

Introduction

MitoBloCK-6 is a small molecule inhibitor that targets the mitochondrial protein import
machinery, specifically the Ervl/ALR (Essential for respiration and viability 1/Augmenter of liver
regeneration) sulfhydryl oxidase.[1] This interference with the mitochondrial disulfide relay
system disrupts the import of crucial proteins into the mitochondrial intermembrane space,
leading to mitochondrial dysfunction and subsequent apoptosis.[1][2] Notably, leukemia cells,
particularly Acute Myeloid Leukemia (AML), exhibit a heightened reliance on mitochondrial
protein import, making MitoBloCK-6 a promising candidate for targeted anti-leukemic therapy.
[3][4] These application notes provide a summary of the effects of MitoBIoCK-6 on various
leukemia cell lines and detailed protocols for key experimental procedures.

Data Presentation
Table 1: In Vitro Efficacy of MitoBIoCK-6 in Leukemia
Cell Lines
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Cell Line Type IC50 (pM) Key Effects

Inhibition of
clonogenic growth,
induction of apoptosis,
Acute Myeloid decreased levels of
OCI-AML2 ) 5-10
Leukemia nuclear-encoded
OXPHOS proteins
(ATP5A, SDHB,

NDUFBS).[3]

Inhibition of cell

TEX Leukemia 5-10 o
viability.[3]
Inhibition of cell
Jurkat Acute T-cell Leukemia  5-10 o
viability.[3]
Acute Promyelocytic Inhibition of cell
NB4 ] 5-10 o
Leukemia viability.[3]

ble 2: Eff  MitoBloCK-€ : el

. Effect on Clonogenic Effect on Clonogenic
Treatment Concentration .
(M) Growth of Primary AML Growth of Normal
- Cells Hematopoietic Cells
) >64% inhibition in 4 out of 5 <3% loss of clonogenic
primary AML samples[3] growth[3]

Signaling Pathway and Experimental Workflow
MitoBloCK-6 Induced Apoptosis Signaling Pathway
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Caption: Signaling pathway of MitoBloCK-6-induced apoptosis in leukemia cells.
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General Experimental Workflow for Assessing
MitoBloCK-6 Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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